Cas no 1803561-60-5 (4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1))

4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) is a chemically stable derivative of thiazolidine, featuring a tetramethyl-substituted ring structure. The hydrochloride salt form enhances its solubility and handling properties, making it suitable for synthetic applications. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and peptidomimetics. The methyl ester group improves reactivity in esterification and transesterification reactions. Its well-defined structure and high purity make it a reliable choice for research in medicinal chemistry and material science. The product is typically supplied with rigorous quality control to ensure consistency in experimental outcomes.
4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) structure
1803561-60-5 structure
Product Name:4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1)
CAS No:1803561-60-5
MF:C9H18ClNO2S
MW:239.762720584869
CID:5181821
PubChem ID:91647577
Update Time:2025-10-28

4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1)
    • Inchi: 1S/C9H17NO2S.ClH/c1-8(2)6(7(11)12-5)10-9(3,4)13-8;/h6,10H,1-5H3;1H
    • InChI Key: CZNLGINRUZSXFP-UHFFFAOYSA-N
    • SMILES: C(C1NC(C)(C)SC1(C)C)(=O)OC.Cl

4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) Pricemore >>

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Additional information on 4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1)

Research Briefing on 4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) (CAS: 1803561-60-5)

4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) (CAS: 1803561-60-5) is a chemically modified thiazolidine derivative that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound belongs to the thiazolidine class, known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One notable area of investigation is its role in modulating oxidative stress pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent radical scavenging activity, effectively neutralizing reactive oxygen species (ROS) in cellular models of neurodegeneration. The study highlighted its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

Another significant line of research explores the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study suggested that this effect is mediated through the suppression of the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings open new avenues for developing anti-inflammatory drugs targeting chronic inflammatory conditions.

In addition to its antioxidant and anti-inflammatory effects, recent preclinical studies have investigated the compound's potential in cancer therapy. A 2023 paper in European Journal of Medicinal Chemistry revealed that this thiazolidine derivative induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. The study also noted its selective cytotoxicity, sparing normal cells while targeting malignant ones, which is a promising feature for anticancer drug development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies indicate that while the hydrochloride salt improves solubility, further modifications may be necessary to enhance bioavailability and tissue penetration. Ongoing research is exploring prodrug strategies and novel delivery systems, such as nanoparticles, to address these limitations.

In conclusion, 4-Thiazolidinecarboxylic acid, 2,2,5,5-tetramethyl-, methyl ester, hydrochloride (1:1) (CAS: 1803561-60-5) represents a versatile scaffold with multiple therapeutic potentials. Its antioxidant, anti-inflammatory, and anticancer properties make it a compelling candidate for further drug development. Future research should focus on optimizing its pharmacokinetic profile and conducting in vivo efficacy studies to validate its therapeutic potential in disease models.

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